Cas no 2415-93-2 (1-(3-Bromophenyl)-2-methylpropan-1-one)

• Product Name: 1-(3-Bromophenyl)-2-methylpropan-1-one
• CAS No: 2415-93-2
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• MDL: MFCD08437145
• CID: 251150
• PubChem ID: 20397311
• Update Time: 2025-06-22

1-(3-Bromophenyl)-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromophenyl)-2-methylpropan-1-one
• 1-Propanone,1-(3-bromophenyl)-2-methyl-
• (3-Brom-phenyl)-isopropyl-keton
• 1-(3-bromophenyl)-2-methylpropane-1-one
• 1-bromo-3-isobutyrylbenzene
• 3'-Bromo-2-methylpropiophenone
• MFCD08437145
• DS-3400
• 2415-93-2
• 1-(3-Bromophenyl)-2-methyl-1-propanone
• SCHEMBL3125040
• NHXAYTCRAVHZQZ-UHFFFAOYSA-N
• AKOS010015942
• CAA41593
• DTXSID00606743
• AM90077
• AB90564
• 1-(3-Bromo-phenyl)-2-methyl-propan-1-one
• N12197
• XH1051

• MDL： MFCD08437145
• Inchi： 1S/C10H11BrO/c1-7(2)10(12)8-4-3-5-9(11)6-8/h3-7H,1-2H3
• InChI Key： NHXAYTCRAVHZQZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C(C)C)=O

Computed Properties

• Exact Mass: 225.99900
• Monoisotopic Mass: 225.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 1.331±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 279.9±23.0 ºC (760 Torr),
• Flash Point: 63.4±9.9 ºC,
• Refractive Index: 1.536
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),
• PSA: 17.07000
• LogP: 3.28780

Additional information on 1-(3-Bromophenyl)-2-methylpropan-1-one

Comprehensive Overview of 1-(3-Bromophenyl)-2-methylpropan-1-one (CAS No. 2415-93-2): Properties, Applications, and Industry Insights

1-(3-Bromophenyl)-2-methylpropan-1-one (CAS No. 2415-93-2) is a specialized organic compound widely recognized for its unique structural features and versatile applications in pharmaceutical and chemical research. This aromatic ketone derivative, characterized by a bromine substituent at the meta-position of the phenyl ring, has garnered significant attention due to its role as a key intermediate in synthesizing complex molecules. Researchers and industry professionals frequently search for terms like "1-(3-Bromophenyl)-2-methylpropan-1-one synthesis", "CAS 2415-93-2 applications", and "brominated ketone derivatives", reflecting its relevance in modern chemistry.

The compound’s molecular structure, C10H11BrO, combines a propanone backbone with a 3-bromophenyl group, offering distinct reactivity patterns. Its melting point (typically 45–50°C) and solubility in organic solvents like ethanol or dichloromethane make it suitable for controlled reactions. Recent trends highlight its utility in cross-coupling reactions, a hotspot in catalytic chemistry, where users often inquire about "palladium-catalyzed transformations of bromophenyl ketones" or "Sonogashira coupling with 2415-93-2". These queries align with the growing demand for sustainable synthetic methods.

In pharmaceutical contexts, 1-(3-Bromophenyl)-2-methylpropan-1-one serves as a precursor for bioactive molecules, particularly in central nervous system (CNS) drug development. Searches for "2415-93-2 in medicinal chemistry" or "bromophenyl ketone pharmacophores" underscore its importance. Notably, its electron-withdrawing bromine enhances binding affinity in target proteins, a feature explored in recent AI-driven drug design studies. This aligns with the surge in interest for "machine learning in compound optimization", a trending topic in 2024.

From an industrial perspective, the compound’s stability under Grignard reaction conditions makes it valuable for large-scale productions. Manufacturers often optimize processes using flow chemistry techniques, a subject frequently searched alongside "CAS 2415-93-2 scalability". Environmental considerations also drive interest in "green synthesis of brominated ketones", reflecting the industry’s shift toward eco-friendly protocols.

Analytical characterization of 1-(3-Bromophenyl)-2-methylpropan-1-one relies on advanced techniques like NMR spectroscopy (notable singlet at ~2.0 ppm for the methyl group) and HPLC purity assays. Quality control remains a critical discussion point, with queries such as "2415-93-2 HPLC methods" trending among quality assurance professionals. Regulatory compliance, especially regarding REACH certification, further emphasizes its safe handling in laboratories.

Emerging research explores the compound’s potential in material science, particularly in organic semiconductor development. The conjugated π-system of the phenyl ring, combined with bromine’s polarizability, contributes to charge transport properties—a topic gaining traction in searches like "bromophenyl ketones in OLEDs". Such interdisciplinary applications highlight its adaptability beyond traditional chemistry.

In summary, 1-(3-Bromophenyl)-2-methylpropan-1-one (CAS No. 2415-93-2) exemplifies the intersection of innovation and practicality. Its multifaceted roles—from drug intermediates to advanced materials—resonate with current scientific priorities, ensuring its continued relevance in global research and industrial workflows.